Cas no 880810-76-4 (3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide)

• Product Name: 3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide
• CAS No: 880810-76-4
• MF: C₁₇H₁₃F₃N₄O₃
• MW: 378.305333852768
• CID: 5421788
• Update Time: 2025-10-30

3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-oxo-1,2,3-benzotriazin-3-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide
• 3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide

• Inchi： 1S/C17H13F3N4O3/c18-17(19,20)27-12-7-5-11(6-8-12)21-15(25)9-10-24-16(26)13-3-1-2-4-14(13)22-23-24/h1-8H,9-10H2,(H,21,25)
• InChI Key： KUAGHGKQGOWUPL-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCC(NC2=CC=C(OC(F)(F)F)C=C2)=O)N=1

Additional information on 3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide

3-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide (CAS No: 880810-76-4)

Introduction

The compound 3-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide, identified by the CAS number 880810-76-4, is a highly specialized organic molecule with significant potential in various fields. This compound belongs to the class of benzotriazines, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a benzotriazine ring system fused with a propanamide group and a trifluoromethoxy substituent. These structural features contribute to its unique chemical properties and functional versatility.

Chemical Structure and Properties

The molecular structure of 3-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide comprises a benzotriazine core with an oxo group at position 4 and a propanamide group attached at position 3. The trifluoromethoxy substituent is located at position 4 of the phenyl ring attached to the propanamide group. This arrangement creates a molecule with both aromatic and amide functionalities, which are key to its reactivity and applications.

The compound exhibits a high degree of stability due to the aromaticity of the benzotriazine ring system. Its solubility properties are influenced by the trifluoromethoxy group, which introduces electron-withdrawing effects and enhances lipophilicity. This makes the compound suitable for applications requiring controlled release or targeted delivery systems.

Applications in Pharmaceuticals

In the pharmaceutical industry, 3-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide has shown promise as a potential drug candidate. Recent studies have highlighted its ability to modulate key biological pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzotriazine moiety is known to exhibit neuroprotective effects, while the trifluoromethoxy group enhances bioavailability and reduces metabolic degradation.

Additionally, this compound has demonstrated anti-inflammatory properties in preclinical models. Its ability to inhibit cyclooxygenase (COX) enzymes suggests potential applications in pain management and inflammatory diseases. Ongoing research is focused on optimizing its pharmacokinetic profile to improve therapeutic efficacy.

Applications in Agrochemicals

The compound also finds application in agrochemicals as a potential herbicide or fungicide. Its unique chemical structure enables it to target specific enzymes involved in plant metabolism or fungal growth. Recent studies have shown that 3-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin... can inhibit acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. This makes it a promising candidate for developing next-generation herbicides with reduced environmental impact.

In fungicidal applications, N...'s ability to disrupt fungal cell membranes has been reported in several studies. Its trifluoromethoxy group contributes to its lipophilicity, allowing it to penetrate fungal cells more effectively than traditional fungicides.

Safety and Environmental Considerations

The safety profile of CAS No: 880810... has been evaluated in several toxicity studies. Acute toxicity tests indicate low toxicity when administered orally or dermally. Chronic toxicity studies are currently underway to assess long-term effects on organ systems.

In terms of environmental impact, N...'s biodegradability has been tested under various conditions. Results suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment.